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Compound of Interest

Compound Name: 2-tert-Butylbenzoic acid

Cat. No.: B086054

An In-depth Technical Guide to the Physical Properties of 2-tert-Butylbenzoic Acid

For researchers, scientists, and professionals in drug development, a thorough understanding
of the physicochemical properties of a compound is fundamental. This guide provides a
detailed overview of the core physical properties of 2-tert-butylbenzoic acid, presenting key
data in a structured format, outlining typical experimental methodologies for their determination,
and illustrating the relationships between these properties.

Core Physical and Chemical Properties

2-tert-Butylbenzoic acid, an ortho-substituted benzoic acid derivative, is a colorless to pale
yellow crystalline powder with a distinct aromatic odor. Its chemical stability is relatively high,
though it may undergo decomposition when exposed to heat or sunlight.

Table 1: Physical Properties of 2-tert-Butylbenzoic Acid
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Property Value Source(s)
Molecular Formula C11H1402 [1]

Molar Mass 178.23 g/mol [2]

Melting Point Not available [3]

Boiling Point Not available [3]

Density Not available [3]

pKa Data not available

Insoluble in water; Soluble in
Solubili organic solvents like alcohols,
olubility _
ethers, and chlorinated

hydrocarbons.

Note: Specific experimental values for the melting point, boiling point, and density of 2-tert-
butylbenzoic acid were not available in the searched literature. The "not available"
designation reflects a lack of specific data in the cited sources.

Experimental Protocols for Determination of
Physical Properties

While specific experimental protocols for the determination of the physical properties of 2-tert-
butylbenzoic acid are not readily available in the surveyed literature, this section outlines the
standard, widely accepted methodologies used for determining these key parameters for solid
organic compounds.

Melting Point Determination

The melting point of a crystalline solid is a critical indicator of its purity.[4] Pure compounds
typically exhibit a sharp melting point range of 0.5-1.0°C.[4]

Typical Experimental Protocol (Capillary Method):
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Sample Preparation: A small amount of the finely powdered, dry organic compound is
packed into a capillary tube, sealed at one end, to a height of about 2-3 mm.[5]

Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is
level with the thermometer's bulb. This assembly is then placed in a heating apparatus, such
as a Thiele tube filled with mineral oil or an aluminum block heater.[6]

Heating and Observation: The apparatus is heated slowly and steadily. The temperature at
which the substance first begins to melt (the appearance of the first liquid droplet) and the
temperature at which the entire sample becomes a clear liquid are recorded. This range
represents the melting point of the substance.[6]

Boiling Point Determination

For liquid compounds, the boiling point is a key physical constant. Since 2-tert-butylbenzoic
acid is a solid at room temperature, its boiling point would be determined at reduced pressure
to avoid decomposition.

Typical Experimental Protocol (Distillation Method):

Apparatus Setup: A small amount of the liquid is placed in a distillation flask with a few
boiling chips. A thermometer is positioned so that the top of the bulb is level with the side
arm of the distillation flask.

Heating: The flask is heated gently.

Observation: The temperature is recorded when the liquid is boiling and a constant
temperature is observed on the thermometer, corresponding to the vapor-liquid equilibrium.

Solubility Determination

Solubility is a measure of the maximum amount of a solute that can dissolve in a given amount
of solvent at a specific temperature to form a saturated solution.

Typical Experimental Protocol (Static Equilibrium Method):

o Sample Preparation: An excess amount of the solid compound is added to a known volume
of the solvent in a sealed container.
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» Equilibration: The mixture is agitated at a constant temperature for a sufficient period to
ensure equilibrium is reached.

e Analysis: The saturated solution is filtered to remove any undissolved solid. The
concentration of the solute in the filtrate is then determined using a suitable analytical
technique, such as spectroscopy or chromatography. This concentration represents the
solubility of the compound in that solvent at that temperature.

pKa Determination

The acid dissociation constant (pKa) is a measure of the strength of an acid in solution.
Typical Experimental Protocol (Spectrophotometric Method):

o Solution Preparation: A series of solutions of the compound are prepared in a mixed solvent
system (e.g., acetonitrile-water) across a range of pH values.[7]

e Spectrophotometric Measurement: The UV-Vis absorbance spectrum of each solution is
measured.[7] The absorbance at a wavelength where the protonated and deprotonated
species have different molar absorptivities is recorded as a function of pH.

o Data Analysis: The pKa is determined from the inflection point of the resulting sigmoid curve

when absorbance is plotted against pH.[8]

Interrelation of Physical Properties

The physical properties of 2-tert-butylbenzoic acid are interconnected and influence its
behavior in various applications. The following diagram illustrates these relationships.
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Caption: Logical relationships of 2-tert-butylbenzoic acid's physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2-tert-Butylbenzoic acid physical properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b086054#2-tert-butylbenzoic-acid-physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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